Cas no 41654-19-7 (methyl 2-hydroxy-3-methylpentanoate)

• Product Name: methyl 2-hydroxy-3-methylpentanoate
• CAS No: 41654-19-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2635822
• PubChem ID: 521064
• Update Time: 2025-10-28

methyl 2-hydroxy-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methylpentanoate
• E82553
• CS-0235967
• DTXSID30334542
• Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester
• OQXGUAUSWWFHOM-UHFFFAOYSA-N
• AKOS011496123
• 41654-19-7
• SCHEMBL9458330
• Methyl2-hydroxy-3-methylpentanoate
• DTXCID40285632
• 2-Hydroxy-3-methyl-pentanoic acid methyl ester
• MFCD30093565
• Methyl 2-hydroxy-3-methylpentanoate #
• SY325201
• EN300-1659580
• RBA65419

• Inchi： 1S/C7H14O3/c1-4-5(2)6(8)7(9)10-3/h5-6,8H,4H2,1-3H3
• InChI Key： OQXGUAUSWWFHOM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)CC

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-3-methylpentanoate

Methyl 2-hydroxy-3-methylpentanoate (CAS No. 41654-19-7): A Comprehensive Overview

Methyl 2-hydroxy-3-methylpentanoate, identified by its CAS number 41654-19-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, derived from hydroxy acid and methanol, exhibits unique structural and functional properties that make it a valuable intermediate in various chemical syntheses. The compound's molecular structure, characterized by a hydroxyl group and a branched chain, contributes to its versatility in biological and synthetic applications.

The synthesis of methyl 2-hydroxy-3-methylpentanoate typically involves the esterification of 2-hydroxy-3-methylpentanoic acid with methanol in the presence of an acid catalyst. This process is widely employed in laboratory settings due to its simplicity and efficiency. Recent advancements in catalytic systems have further optimized this reaction, enhancing yield and purity while minimizing environmental impact. Such improvements align with the growing emphasis on sustainable chemical practices in industrial applications.

In pharmaceutical research, methyl 2-hydroxy-3-methylpentanoate has garnered attention for its potential role as a precursor in the development of bioactive molecules. Its structural motif, featuring both hydroxyl and carboxyl functionalities, is reminiscent of natural products known for their pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. Preliminary studies suggest that modifications to the side chain can significantly alter biological activity, offering a scaffold for drug discovery.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Researchers have explored its incorporation into polymer matrices to enhance material properties such as flexibility and biodegradability. The hydroxyl group in methyl 2-hydroxy-3-methylpentanoate allows for hydrogen bonding interactions, which can improve adhesion and compatibility with other polymers. This application is particularly relevant in the development of biodegradable plastics and coatings, where environmental sustainability is a primary concern.

Recent studies have also highlighted the role of methyl 2-hydroxy-3-methylpentanoate in chemical biology. Its ability to mimic natural metabolites has been exploited in metabolic engineering projects aimed at optimizing microbial pathways for biofuel production. By serving as a substrate or intermediate, this compound aids in the reprogramming of cellular metabolism, enabling more efficient conversion of renewable resources into valuable chemicals. Such work underscores the importance of intermediates like methyl 2-hydroxy-3-methylpentanoate in advancing green chemistry initiatives.

The analytical characterization of methyl 2-hydroxy-3-methylpentanoate relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) is also frequently employed for quantification purposes, ensuring consistency in experimental outcomes across different batches.

In conclusion, methyl 2-hydroxy-3-methylpentanoate (CAS No. 41654-19-7) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and chemical biology. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel materials or bioactive molecules. As scientific understanding progresses, the potential uses for this compound are likely to expand, further solidifying its importance in modern chemistry.